Cas no 103506-04-3 (Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester)

Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester structure
103506-04-3 structure
Product Name:Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
CAS No:103506-04-3
MF:C21H20N2O10
MW:460.390906333923
CID:125704
PubChem ID:29945524
Update Time:2025-04-18

Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
    • diethyl 2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene]propanedioate
    • [4-(4-methoxy-phenoxy)-3,5-dinitro-benzylidene]-malonic acid diethyl ester
    • 2-[4-(4-METHOXY-PHENOXY)-3,5-DINITRO-BENZYLIDENE]-MALONIC ACID DIETHYL ESTER
    • Diethyl {[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene}propanedioate
    • A856976
    • CS-0440282
    • 103506-04-3
    • DTXSID80652369
    • Diethyl 2-(4-(4-methoxyphenoxy)-3,5-dinitrobenzylidene)malonate
    • F11659
    • Inchi: 1S/C21H20N2O10/c1-4-31-20(24)16(21(25)32-5-2)10-13-11-17(22(26)27)19(18(12-13)23(28)29)33-15-8-6-14(30-3)7-9-15/h6-12H,4-5H2,1-3H3
    • InChI Key: CJVVFOXWKCNMFB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C1C(=CC(/C=C(\C(=O)OCC)/C(=O)OCC)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 460.11179484g/mol
  • Monoisotopic Mass: 460.11179484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 163Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd